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Compound of Interest

L-heptaguluronic acid
Compound Name:
heptasodium salt

Cat. No. B13785065

A Note on Chemical Identity: The query for "L-heptaguluronic acid heptasodium salt" did not
yield specific results in scientific and chemical databases. The information presented in this
guide pertains to Diethylenetriamine Penta(methylene Phosphonic Acid) Heptasodium Salt
(DTPMP Heptasodium Salt), a compound with significant industrial applications and for which
substantial technical data is available. It is plausible that "L-heptaguluronic acid
heptasodium salt" is a less common or erroneous name for DTPMP Heptasodium Salt.

Executive Summary

This technical guide provides a comprehensive overview of Diethylenetriamine
Penta(methylene Phosphonic Acid) Heptasodium Salt, a versatile phosphonate salt widely
utilized for its excellent scale and corrosion inhibition properties, as well as its strong chelation
capabilities. This document is intended for researchers, scientists, and professionals in drug
development and other relevant industries, offering detailed information on its chemical and
physical properties, mechanism of action, industrial applications, and relevant experimental
protocols.

Chemical and Physical Properties

DTPMP Heptasodium Salt is the salt of Diethylenetriamine Penta(methylene Phosphonic Acid)
(DTPMPA). The acid form has limited solubility in water, thus it is commonly supplied as a
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sodium salt solution. It is a nitrogenous organic polyphosphonic acid that is effective in
inhibiting the precipitation of various mineral scales.

Property Value Reference(s)

DTPMP heptasodium salt;
Hepta sodium salt of

Synonyms : - [1](2]
Diethylene Triamine Penta

(Methylene Phosphonic Acid)

CAS Number 68155-78-2 [2]
Molecular Formula CoH21N3Na7015Ps

Molecular Weight 727.07 g/mol

Appearance Amber transparent liquid

pH (1% water solution) 6.0-8.0 [2]
Density (20°C) 1.34 - 1.44 g/cm?3

Mechanism of Action

The primary functions of DTPMP Heptasodium Salt are scale inhibition, corrosion inhibition,
and chelation. These actions are a result of its unique molecular structure, which contains
multiple phosphonate groups.

3.1 Scale Inhibition: DTPMP is a highly effective scale inhibitor, particularly against barium
sulfate, calcium carbonate, and calcium sulfate.[3] Its mechanism involves:

o Threshold Effect: At sub-stoichiometric concentrations, DTPMP molecules adsorb onto the
active growth sites of micro-crystals of scaling minerals. This disrupts the crystal lattice,
preventing further growth and agglomeration.

o Crystal Distortion: The adsorption of DTPMP on the crystal surface modifies the crystal
morphology, making the scale less adherent and more easily dispersed in the bulk solution.

3.2 Corrosion Inhibition: DTPMP provides corrosion protection by forming a protective film on
metal surfaces. This is achieved through the formation of complexes with metal ions present on
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the surface, creating a barrier against corrosive agents.

3.3 Chelation: The multiple phosphonate groups in the DTPMP molecule act as ligands,
enabling it to form stable, water-soluble complexes with a variety of di- and trivalent metal ions.
This sequestration of metal ions prevents them from participating in scale formation or acting
as catalysts in degradation reactions.

Chelation of metal ions by a DTPMP molecule.

Applications in Research and Industry

DTPMP Heptasodium Salt is utilized in a wide array of industrial processes due to its stability
and efficacy under harsh conditions, such as high temperatures and alkaline environments.[3]

o Water Treatment: It is a key component in cooling water systems, boiler water treatment, and
oilfield water injection systems to prevent scale and corrosion.

o Detergents and Cleaning Agents: It acts as a sequestrant to improve cleaning efficiency by
binding metal ions that can interfere with the cleaning process.

e Pulp and Paper Industry: Used as a scale inhibitor and dispersant.

o Textile Industry: Employed as a sequestering agent during dyeing and finishing to prevent
scale formation.

» Peroxide Bleach Stabilization: It stabilizes hydrogen peroxide by chelating metal ions that
catalyze its decomposition.

e Agriculture: Used as a chelating agent to improve the bioavailability of micronutrients to
plants.

Experimental Protocols

The following sections describe generalized methodologies for the synthesis and performance
evaluation of DTPMP. These are based on descriptions found in technical literature and
patents, as detailed, step-by-step laboratory protocols are not readily available in the public
domain.
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5.1 Synthesis of DTPMPA (the parent acid)

The synthesis of DTPMPA is typically achieved through the phosphonomethylation of
diethylenetriamine using phosphorous acid and formaldehyde in the presence of a mineral acid
like hydrochloric acid.[4][5]

o
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End Product:
DTPMP Heptasodium Salt Solution

Click to download full resolution via product page

General workflow for the synthesis of DTPMPA and its sodium salt.

Methodology:

o Areaction vessel is charged with diethylenetriamine, phosphorous acid, and hydrochloric
acid.[4]

e The mixture is stirred, and the temperature is controlled to remain below 50°C during the
initial exothermic reaction.[5]

e The reactor is then heated to the reaction temperature, typically around 115°C.[4]

e An agueous solution of formaldehyde is added dropwise to the mixture while maintaining the
reaction temperature.[4]

e The reaction is allowed to proceed with continuous stirring for a specified period, often
several hours, to ensure complete phosphonomethylation.[4]

 After the reaction, the mixture may be concentrated by evaporating water and excess
hydrochloric acid.[4]

e For the heptasodium salt, the resulting DTPMPA solution is neutralized by the controlled
addition of a sodium hydroxide solution to a pH of approximately 7.[4]

5.2 Performance Evaluation: Scale Inhibition
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The effectiveness of DTPMP as a scale inhibitor is commonly assessed using static jar tests

and dynamic tube blocking tests.

Static Jar Test

Prepare synthetic brines
(cation and anion solutions)
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Workflow for Static and Dynamic Scale Inhibition Testing.

5.2.1 Static Jar Test

This method evaluates the inhibitor's performance under static conditions.[6][7]
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Methodology:

e Prepare two synthetic brine solutions: one containing the scaling cations (e.g., Ca?*, Ba?*)
and another with the anions (e.g., CO32~, SO427).

 In a series of jars, add the cation-containing brine and different concentrations of the DTPMP
inhibitor solution.

« Initiate the scaling reaction by adding the anion-containing brine to each jar. A blank with no
inhibitor is also prepared.

e The jars are sealed and placed in a water bath at the desired test temperature for a specified
duration (e.g., 24 hours).

« After incubation, the solutions are filtered, and the supernatant is analyzed for the
concentration of the scaling cation (e.g., using ICP-OES or titration).

e The scale inhibition efficiency is calculated based on the amount of cation that remains in the
solution compared to the blank.

5.2.2 Dynamic Tube Blocking Test

This test simulates flowing conditions to determine the Minimum Inhibitor Concentration (MIC)
required to prevent scale deposition.[8][9][10]

Methodology:

» Cation- and anion-containing brines are pumped separately through pre-heating coils to
reach the test temperature.

e The inhibitor solution is injected at a specific concentration into one of the brine streams
before they are mixed.

e The two streams are then combined and flow through a narrow-bore capillary tube.

o The differential pressure across the capillary tube is continuously monitored.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.spe.org/media/filer_public/de/0a/de0a352a-109a-4068-a9c9-b2689965bdbc/141145.pdf
https://spebrazilfatc.com.br/wp-content/uploads/2024/12/055-Insights-into-the-Performance-and-Mechanism-of-Scale-Inhibitors-based-on-Classic-Dynamic-Tube-Blocking-Tests-and-Online-Real-Time-Analysis-Techniques.pdf
https://www.researchgate.net/publication/266669335_Some_Insights_Into_the_Tube-Blocking-Test_Method_To_Evaluate_the_Efficiency_of_Mineral_Scale_Inhibitors
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13785065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Scale formation and deposition in the tube cause a restriction, leading to an increase in
differential pressure. The time taken to reach a predefined pressure increase is the "scaling
time".

e The test is repeated with decreasing inhibitor concentrations to determine the MIC, which is
the lowest concentration that provides a desired period of protection against scaling.[9]

5.3 Chelation Capacity Determination

The chelation capacity of DTPMP can be quantified by titration with a standard metal ion
solution in the presence of a metal-ion indicator.[11]

Methodology:
e A known volume of the DTPMP solution is placed in a flask and diluted with deionized water.

o A buffer solution is added to adjust the pH to a level where the metal-indicator complex is
stable (e.g., pH 10 for calcium titration with Eriochrome Black T).[12]

¢ A small amount of the metal-ion indicator is added.

e The solution is titrated with a standardized solution of the metal ion of interest (e.g., calcium
acetate or calcium chloride).[11]

e The endpoint is reached when all the DTPMP has been complexed, and the excess metal
ions cause a color change in the indicator.[12]

e The chelation value is then calculated based on the volume of the titrant used.

Toxicological and Environmental Data

DTPMP and its salts have been studied for their toxicological and environmental impact. The
data indicates low toxicity and a low potential for bioaccumulation.
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Parameter Value Species Reference(s)
Acute Oral LD50 5838 - 8757 mg/kg bw  Rat [13][14]
Acute Dermal LD50 > 5838 mg/kg bw Rat [13][14]
90-Day Feeding Study

83 mg/kg bw/day Male Rat [13]
(NOAEL)

) - Not readily

Biodegradability ] [15]

biodegradable
Bioaccumulation ] ] )

Low (BCF < 94) Fish (Cyprinus carpio)  [15]

Potential

Aquatic Toxicity (Fish)

96-h LC50: 180-252
mg/L

Rainbow Trout

Aquatic Toxicity

(Invertebrates)

EC50 > 150 mg/L

[13]

Biological Signhaling Pathways

A thorough review of the scientific literature did not yield any information regarding the

interaction of Diethylenetriamine Penta(methylene Phosphonic Acid) Heptasodium Salt with

specific biological signaling pathways. As an industrial chemical primarily designed for its

physicochemical properties of chelation and surface adsorption, its biological activity at the

cellular and molecular signaling level has not been a focus of research. Its applications are not

in the pharmaceutical or biomedical fields where such interactions are typically investigated.

Therefore, for professionals in drug development, it is important to note that this compound is

not characterized for its effects on biological signaling.

Conclusion

Diethylenetriamine Penta(methylene Phosphonic Acid) Heptasodium Salt is a high-

performance chemical with well-established applications in industrial water treatment and other

processes requiring scale and corrosion control. Its efficacy stems from its strong chelating

properties and its ability to interfere with crystal growth. While it exhibits low toxicity and

environmental persistence, its primary role is as a functional chemical in industrial settings. For
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researchers and scientists, understanding its fundamental mechanisms of action and the

methodologies for evaluating its performance is key to its effective application and the

development of new formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Diethylenetriamine
Penta(methylene Phosphonic Acid) Heptasodium Salt]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b13785065#what-is-I-heptaguluronic-
acid-heptasodium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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